Cas no 695191-69-6 (5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide)

5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide structure
695191-69-6 structure
Product Name:5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide
CAS No:695191-69-6
MF:C12H10F3N3O2
MW:285.22191286087
CID:3103292
PubChem ID:1263673
Update Time:2025-04-21

5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-3-methyl-N'-4'-[4-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide
    • 5-amino-3-methyl-N-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxamide
    • AKOS001757349
    • NSC760212
    • SR-01000118418
    • SR-01000118418-1
    • STK772157
    • 695191-69-6
    • NSC-760212
    • Isoxazole-4-carboxylic acid, 5-amino-3-methyl-, (4-trifluoromethylphenyl)amide
    • RIIGDUGGCGNWSM-UHFFFAOYSA-N
    • Inchi: 1S/C12H10F3N3O2/c1-6-9(10(16)20-18-6)11(19)17-8-4-2-7(3-5-8)12(13,14)15/h2-5H,16H2,1H3,(H,17,19)
    • InChI Key: RIIGDUGGCGNWSM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(C1=C(N)ON=C1C)=O)(F)F

Computed Properties

  • Exact Mass: 285.07251106Da
  • Monoisotopic Mass: 285.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 81.2Ų
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